Cas no 1361797-24-1 (4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1361797-24-1
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4798279
• Update Time: 2025-06-08

4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C10H9F5N2O2/c11-9(12)8-4(2-16)5(10(13,14)15)3-17-6(8)1-7(18)19/h3,9H,1-2,16H2,(H,18,19)
• InChI Key： YBFADHLFGUVILE-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=NC=C(C(F)(F)F)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: -1.6
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1361797-24-1) and Its Emerging Applications in Chemical Biology

4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid, identified by the CAS number 1361797-24-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to the pyridine acetic acid class, characterized by the presence of multiple fluorinated substituents, which contribute to its distinct chemical properties and biological activity. The structural motif of this molecule, featuring an aminomethyl group, a difluoromethyl moiety, and a trifluoromethyl group, positions it as a versatile scaffold for drug discovery and molecular probe development.

The incorporation of fluorine atoms into the pyridine ring system is a well-established strategy in medicinal chemistry, as fluorine substitution can modulate metabolic stability, binding affinity, and electronic properties of molecules. In particular, the difluoromethyl and trifluoromethyl groups are known to enhance lipophilicity and binding interactions with biological targets, making them valuable in the design of small-molecule inhibitors and activators. The presence of an aminomethyl group further extends the compound's potential utility as a precursor for peptidomimetics or as a ligand for enzyme inhibition studies.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the pharmacological potential of fluorinated pyridines more systematically. Studies have demonstrated that compounds with similar structural motifs to 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid exhibit promising activity against various biological targets, including kinases, proteases, and ion channels. For instance, fluorinated pyridines have been investigated as inhibitors of Janus kinases (JAKs), which play a critical role in inflammatory signaling pathways. The electron-withdrawing nature of the fluorine substituents may enhance the compound's ability to interact with the active site residues of these enzymes, potentially leading to high-affinity binders.

Moreover, the aminomethyl group in this compound provides a handle for further chemical modification, allowing for the synthesis of conjugates that can target specific tissues or cellular compartments. This flexibility has been exploited in the development of probes for imaging applications and in the design of prodrugs that release active species under physiological conditions. The combination of fluorinated aromatic rings with functionalized side chains makes this class of compounds particularly attractive for applications in both academia and industry.

In clinical research, derivatives of pyridine acetic acids have shown promise as tools for understanding disease mechanisms and as candidates for therapeutic intervention. For example, analogs with similar scaffolds have been explored for their potential in oncology, where modulation of kinase activity is often key to treating cancerous growths. The structural features of 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid suggest that it could serve as a lead compound or building block for novel therapeutics targeting diseases associated with aberrant signaling pathways.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination processes, have been employed to construct the desired fluorinated pyridine core efficiently. These techniques not only ensure scalability but also allow for fine-tuning of substituent patterns to optimize biological activity.

From a chemical biology perspective, understanding how structural modifications influence biological function is crucial for designing molecules with desired properties. The fluorinated pyridines exemplified by 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid offer a rich ground for investigation into structure-activity relationships (SAR). By systematically varying substituents while retaining the core scaffold, researchers can dissect how different functional groups contribute to overall potency and selectivity.

The growing interest in fluorinated heterocycles has also spurred innovations in analytical techniques for their characterization. Mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to confirm molecular structure and purity. These tools are essential for ensuring that synthetic efforts translate into biologically relevant compounds suitable for further study.

Future directions in research involving this compound may include exploring its role in developing next-generation biologics or small-molecule drugs. For example, peptidyl mimics incorporating this scaffold could be designed to disrupt protein-protein interactions relevant to neurodegenerative diseases or infectious disorders. Additionally, its potential as an intermediate in drug synthesis could be leveraged to create libraries of diverse compounds for high-throughput screening campaigns.

In summary,4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1361797-24-1) represents a promising chemical entity with broad applications across medicinal chemistry and chemical biology. Its unique structural features—particularly the combination of fluorinated rings with functionalized side chains—make it an attractive candidate for further exploration as both a research tool and a lead compound for drug development. As synthetic methodologies continue to advance and computational approaches become more sophisticated, compounds like this will undoubtedly play an increasingly significant role in addressing unmet medical needs.